Cas no 942474-61-5 (8-[4-(Ethylsulfonyl)-2-nitrophenyl]-1,4-dioxa-8-azaspiro[4.5]decane)

• Product Name: 8-[4-(Ethylsulfonyl)-2-nitrophenyl]-1,4-dioxa-8-azaspiro[4.5]decane
• CAS No: 942474-61-5
• MF: C₁₅H₂₀N₂O₆S
• MW: 356.394103050232
• CID: 1073236
• PubChem ID: 26597619
• Update Time: 2025-07-14

8-[4-(Ethylsulfonyl)-2-nitrophenyl]-1,4-dioxa-8-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 8-[4-(Ethylsulfonyl)-2-nitrophenyl]-1,4-dioxa-8-azaspiro[4.5]decane
• 8-[4-(ETHYLSULPHONYL)-2-NITROPHENYL]-1,4-DIOXA-8-AZASPIRO[4.5]DECANE
• 942474-61-5
• 8-(4-ethylsulfonyl-2-nitrophenyl)-1,4-dioxa-8-azaspiro[4.5]decane
• 8-(4-(Ethylsulfonyl)-2-nitrophenyl)-1,4-dioxa-8-azaspiro[4.5]decane
• 8-(4-(Ethylsulfonyl)-2-nitrophenyl)-1,4-dioxa-8-azaspiro(4.5)decane
• DTXSID50650195
• AKOS015838974
• MFCD08692399
• 8-[4-(ethanesulfonyl)-2-nitrophenyl]-1,4-dioxa-8-azaspiro[4.5]decane

• MDL： MFCD08692399
• Inchi： 1S/C15H20N2O6S/c1-2-24(20,21)12-3-4-13(14(11-12)17(18)19)16-7-5-15(6-8-16)22-9-10-23-15/h3-4,11H,2,5-10H2,1H3
• InChI Key： IXDCEECUTHVXMF-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=C(C=1)[N+](=O)[O-])N1CCC2(CC1)OCCO2)(=O)=O

Computed Properties

• Exact Mass: 356.10420754g/mol
• Monoisotopic Mass: 356.10420754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Melting Point: 105-107

8-[4-(Ethylsulfonyl)-2-nitrophenyl]-1,4-dioxa-8-azaspiro[4.5]decane Security Information

• Hazard Statement： Irritant

Additional information on 8-[4-(Ethylsulfonyl)-2-nitrophenyl]-1,4-dioxa-8-azaspiro[4.5]decane

Professional Introduction to Compound with CAS No. 942474-61-5 and Product Name: 8-[4-(Ethylsulfonyl)-2-nitrophenyl]-1,4-dioxa-8-azaspiro[4.5]decane

Compound with the CAS number 942474-61-5 and the product name 8-[4-(Ethylsulfonyl)-2-nitrophenyl]-1,4-dioxa-8-azaspiro[4.5]decane represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its intricate spirocyclic structure and functionalized aromatic ring system, has garnered considerable attention due to its potential applications in pharmaceutical research and development. The unique combination of an azaspiro framework with ethylsulfonyl and nitro substituents on the phenyl ring imparts distinct chemical properties that make it a promising candidate for further exploration.

The spirocyclic core of this compound, specifically the 1,4-dioxa-8-azaspiro[4.5]decane moiety, introduces a rigid bicyclic system that can influence molecular interactions and binding affinities. This structural motif has been increasingly studied for its ability to enhance metabolic stability and reduce unwanted side effects in drug candidates. The presence of oxygen and nitrogen atoms within the spirocycle further contributes to its versatility, allowing for diverse modifications and functionalizations that can be tailored to specific pharmacological targets.

One of the most striking features of this compound is the 4-(Ethylsulfonyl)-2-nitrophenyl substituent attached to the spirocyclic system. The ethylsulfonyl group is known for its ability to enhance binding interactions due to its polar nature and hydrogen bonding capabilities. In contrast, the nitro group introduces a strong electron-withdrawing effect, which can modulate electronic properties and influence reactivity. Together, these substituents create a balance between hydrophilicity and lipophilicity, making the compound an attractive scaffold for drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies suggest that 8-[4-(Ethylsulfonyl)-2-nitrophenyl]-1,4-dioxa-8-azaspiro[4.5]decane may exhibit inhibitory activity against several enzymes implicated in inflammatory pathways. This aligns with current trends in medicinal chemistry, where targeting inflammation has become a key strategy for developing treatments for chronic diseases such as arthritis and neurodegenerative disorders.

The dioxa portion of the spirocycle introduces oxygen atoms that can participate in hydrogen bonding interactions with biological targets. This feature is particularly valuable in designing molecules that require precise spatial orientation within active sites. Additionally, the spirocyclic arrangement prevents conformational flexibility that could lead to promiscuous binding or rapid degradation, thereby enhancing drug-like properties.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Initial results indicate that it may possess antioxidant properties, which could be beneficial in combating oxidative stress associated with various diseases. Furthermore, its structural complexity suggests that it might interact with multiple targets simultaneously, a phenomenon known as polypharmacology. This approach has gained traction in recent years as a strategy to improve treatment efficacy while minimizing side effects.

The synthesis of 8-[4-(Ethylsulfonyl)-2-nitrophenyl]-1,4-dioxa-8-azaspiro[4.5]decane presents unique challenges due to its intricate architecture. However, modern synthetic methodologies have made significant progress in facilitating such complex constructions. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct spirocycles with high precision and yield. These advancements are crucial for translating promising candidates like this one into viable drug candidates.

As research continues, the potential applications of this compound are likely to expand beyond inflammation-targeting therapies. Its unique structural features make it a versatile scaffold for exploring new chemical space, which is essential for discovering novel treatments against emerging diseases and resistant pathogens. Collaborative efforts between synthetic chemists and biologists will be key to unlocking the full therapeutic potential of compounds like 8-[4-(Ethylsulfonyl)-2-nitrophenyl]-1,4-dioxa-8-azaspiro[4.5]decane.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the pace at which compounds like this one are being evaluated. Predictive models can rapidly screen vast libraries of molecules for potential activity against disease-related targets, reducing the time required for hit identification and lead optimization. This synergy between experimental chemistry and computational methods is transforming how new drugs are developed.

In conclusion,8-[4-(Ethylsulfonyl)-2-nitrophenyl]-1,4-dioxa-8-azaspiro[4.5]decane represents a compelling example of how structural complexity can be leveraged to design molecules with tailored biological activities. Its unique combination of functional groups and spirocyclic framework positions it as a valuable tool for medicinal chemists exploring new therapeutic avenues. As research progresses, further insights into its mechanism of action and potential applications are expected to emerge, solidifying its role as a significant compound in pharmaceutical development.